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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. Barium iodide hexahydrate, a soluble barium salt, requires careful
management due to its toxicity. This guide provides essential safety and logistical information
for its proper disposal.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to handle Barium iodide
hexahydrate with appropriate personal protective equipment (PPE). This compound is harmful
if swallowed or inhaled.[1][2]

Key Safety Precautions:

o Ventilation: Always work in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust.[3]

o Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant
gloves, and a lab coat.[3] For nuisance exposures, a P95 (US) or type P1 (EU EN 143) dust
mask may be used.[3]

» Avoid Contact: Prevent contact with skin and eyes.[3] In case of contact, rinse the affected
area immediately with plenty of water.
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» Handling: Avoid creating dust.[3] Do not eat, drink, or smoke when handling this product.[2]

Quantitative Data

The following table summarizes key quantitative data for Barium iodide.

Property Value Reference
Molecular Formula Bal2-6H20 [3]
Molecular Weight 391.14 g/mol [3]
Melting Point 740 °C / 1364 °F (anhydrous) [1]
Density 5.15g/cm3at25°C /77 °F

(anhydrous)
Appearance White solid beads [1][4]
Solubility Soluble in water [41[5]

Step-by-Step Disposal Procedure

The primary principle for the safe disposal of soluble barium compounds is to convert them into
an insoluble, and therefore less toxic, form. Barium sulfate is an extremely insoluble and non-
toxic salt.[6] The following procedure outlines a method for the treatment and disposal of
barium iodide hexahydrate waste.

Experimental Protocol: Precipitation of Barium Sulfate
This protocol is adapted from general procedures for soluble barium salts.

» Solution Preparation: Carefully dissolve the barium iodide hexahydrate waste in a large
volume of water in a suitable container.

» Precipitation: While stirring, slowly add a stoichiometric excess of a sulfate solution, such as
3M sulfuric acid (H2S0a4) or a saturated sodium sulfate (NazSOa4) solution. The excess sulfate
ensures the complete precipitation of barium ions.
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» Digestion: Allow the mixture to stand overnight. This allows the barium sulfate precipitate to
fully form and settle.

« Filtration: Separate the insoluble barium sulfate from the liquid by filtration.

e Washing: Wash the collected barium sulfate precipitate with deionized water to remove any
remaining soluble impurities.

e Drying: Dry the filtered barium sulfate.

o Packaging and Labeling: Package the dried, insoluble barium sulfate in a sealed, clearly
labeled container for disposal.

 Filtrate Neutralization: Neutralize the filtrate with a suitable base, such as sodium hydroxide
(NaOH), to a pH between 6 and 8.

o Final Disposal: The neutralized filtrate can typically be discarded down the drain with copious
amounts of running water, provided it meets local regulations and does not contain other
hazardous materials. The packaged barium sulfate should be disposed of in a secured
sanitary landfill or through a licensed disposal company in accordance with all federal, state,
and local regulations.[3][7]

Always consult and adhere to your institution's specific waste disposal guidelines and local
regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of barium iodide
hexahydrate.
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Caption: Workflow for the safe disposal of barium iodide hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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